Cas no 25188-41-4 (2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-[2-sulfo-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-)

• Product Name: 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-[2-sulfo-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-
• CAS No: 25188-41-4
• MF: C₄₅H₃₂N₁₀O₂₁S₆
• MW: 1241.17998218536
• CID: 241524
• PubChem ID: 75784
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-[2-sulfo-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-[2-sulfo-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-
• (3Z)-4-oxo-7-[[(6Z)-5-oxo-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]naphthalen-2-yl]carbamoylamino]-3-[[2-sulfo-4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]naphthalen
• (3Z)-4-oxo-7-({[(6Z)-5-oxo-7-sulfo-6-({2-sulfo-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazono)-5,6-dihydronaphthalen-2-yl]carbamoyl}amino)-3-({2-sulfo-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazono)-3,4-dihydronaphthalene-2-sulfonic acid
• hexasodium (3E)-4-oxo-7-({[(6E)-5-oxo-7-sulfonato-6-(2-{2-sulfonato-4-[(E)-(4-sulfonatophenyl)diazenyl]phenyl}hydrazinylidene)-5,6-dihydronaphthalen-2-yl]carbamoyl}amino)-3-(2-{2-sulfonato-4-[(E)-(4-
• DTXSID0045044
• SCHEMBL19958353
• C.I. Direct Red 80 parent
• 7,7'-(carbonyldiazanediyl)bis[4-hydroxy-3-({2-sulfo-4-[(4-sulfophenyl)diazenyl]phenyl}diazenyl)naphthalene-2-sulfonic acid]
• CHEMBL4082979
• J269.409C
• Sirius red F3B free acid
• UNII-29AND524MI
• Sirius red F3B (acid form)
• Q27160160
• 7,7'-(CARBONYLBISIMINO)BIS(4-HYDROXY-3-(4-(4-SULFOPHENYLAZO)-2-SULFOPHENYLAZO)-2-NAPHTHALENESULFONIC ACID)
• 25188-41-4
• CHEBI:88280
• 2-NAPHTHALENESULFONIC ACID, 7,7'-(CARBONYLDIIMINO)BIS(4-HYDROXY-3-(2-(2-SULFO-4-(2-(4-SULFOPHENYL)DIAZENYL)PHENYL)DIAZENYL)-
• direct red 80 free acid
• direct red 80 (acid form)
• Q27254408
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-((2-sulfo-4-((4-sulfophenyl)azo)phenyl)azo)-
• 7,7'-(Carbonyldiimino)bis(4-hydroxy-3-((2-sulfo-4-((4-sulfophenyl)azo)phenyl) azo)-2-naphthalenesulfonic acid)
• 29AND524MI
• 7,7'-(Carbonylbis(azanediyl))bis(4-hydroxy-3-((2-sulfo-4-((4-sulfophenyl)diazenyl)phenyl)diazenyl)naphthalene-2-sulfonic acid)

• Inchi： 1S/C45H32N10O21S6/c56-43-33-13-5-27(17-23(33)19-39(81(71,72)73)41(43)54-52-35-15-7-29(21-37(35)79(65,66)67)50-48-25-1-9-31(10-2-25)77(59,60)61)46-45(58)47-28-6-14-34-24(18-28)20-40(82(74,75)76)42(44(34)57)55-53-36-16-8-30(22-38(36)80(68,69)70)51-49-26-3-11-32(12-4-26)78(62,63)64/h1-22,56-57H,(H2,46,47,58)(H,59,60,61)(H,62,63,64)(H,65,66,67)(H,68,69,70)(H,71,72,73)(H,74,75,76)/b50-48+,51-49+,54-52+,55-53+
• InChI Key： IUNAENBIEJRAKZ-NQJCQUKBSA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1C=CC(=CC=1S(=O)(=O)O)/N=N/C1C=CC(=CC=1)S(=O)(=O)O)O)=O)O)/N=N/C1C=CC(=CC=1S(=O)(=O)O)/N=N/C1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 1371.89844
• Monoisotopic Mass: 1371.89844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 88
• Rotatable Bond Count: 10
• Complexity: 3050
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 567
• XLogP3: 3.9

Experimental Properties

• Density: 1.85
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.801